Cas no 2171431-81-3 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid
• CAS No: 2171431-81-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5940227
• PubChem ID: 165960312
• Update Time: 2025-06-07

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxybutanoic acid
• EN300-1581160
• 2171431-81-3

• Inchi： 1S/C26H32N2O6/c1-3-8-17(13-24(29)27-15-18(33-2)14-25(30)31)28-26(32)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23H,3,8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17-,18?/m1/s1
• InChI Key： OTXDWIXKUFUYQV-QNSVNVJESA-N
• SMILES： O(C(N[C@@H](CC(NCC(CC(=O)O)OC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid

Introduction to 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid (CAS No. 2171431-81-3)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171431-81-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and specific chiral configurations. The presence of these structural features makes it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The Fmoc moiety is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability and ease of removal under mild acidic conditions. In the context of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid, the Fmoc group likely serves as a protecting group for the amino function, allowing for selective modifications and facilitating the construction of more complex molecules. This protective strategy is essential in multi-step synthetic pathways, where selective reactivity is crucial for achieving high yields and purity.

The core structure of this compound consists of an amino acid derivative with a hexanamido side chain and a methoxybutanoic acid moiety. The (3R) configuration indicates the stereochemical arrangement at the third carbon atom, which is critical for the biological activity of many pharmaceutical compounds. Chiral centers are often pivotal in determining the efficacy and selectivity of drugs, making this compound a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating fluorinated aromatic groups, such as fluorene, into drug candidates. The fluorenylmethoxycarbonyl group not only enhances the stability of the molecule during synthetic processes but also may contribute to its pharmacokinetic properties. Fluorine atoms are known to influence metabolic pathways, solubility, and binding affinity, making them valuable in drug design.

The methoxybutanoic acid component suggests potential interactions with biological targets that recognize carboxylic acid functionalities. This moiety could participate in hydrogen bonding or form salt bridges with protein receptors, influencing the compound's binding affinity and specificity. Additionally, the methoxy group may modulate lipophilicity, further impacting how the molecule interacts with biological systems.

In the realm of drug discovery, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid could serve as a building block for more complex peptidomimetics or be investigated as a lead compound for therapeutic intervention. Its unique structural features make it an attractive candidate for exploring novel mechanisms of action or enhancing existing treatments.

Current research in biomedicine increasingly emphasizes the development of targeted therapies with high specificity and minimal side effects. Compounds like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid are being scrutinized for their potential to interact selectively with disease-causing pathways while sparing healthy tissues. The combination of stereochemical precision, protective group strategies, and fluorinated aromatic moieties positions this compound at the forefront of modern drug design approaches.

The synthesis of such complex molecules requires meticulous planning and execution to ensure high yields and purity. Advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, are often employed to construct these intricate structures efficiently. The presence of multiple functional groups necessitates careful optimization to prevent unwanted side reactions and ensure regioselectivity.

Evaluation of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid will likely involve both computational modeling and experimental validation. Molecular docking studies can predict how this compound interacts with potential biological targets, providing insights into its mechanism of action before costly wet-lab experiments are conducted. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) will be crucial for confirming structural integrity throughout synthesis.

The role of chiral auxiliaries or catalysts may also be explored to achieve high enantiomeric purity, which is critical for pharmaceutical applications where different enantiomers can exhibit distinct biological activities. The (3R) configuration suggests that stereochemical control was a key consideration during its development, emphasizing the importance of understanding three-dimensional molecular interactions.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid will play an increasingly significant role in addressing unmet medical needs. Their complex structures offer opportunities for innovation in drug design, potentially leading to breakthroughs in treating a wide range of diseases.

The integration of computational chemistry with experimental methodologies has revolutionized how new drugs are discovered and developed. By leveraging computational tools to predict molecular properties and interactions early in the discovery process, researchers can accelerate the development pipeline significantly. This interdisciplinary approach ensures that compounds like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid are not only synthetically feasible but also biologically relevant.

In conclusion,4-(3R)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)hexanamido--methoxybutanoic acid (CAS No. 2171431--81-- ) represents a fascinating example o complex organic chemistry with significant potential i pharmaceutical applications Its unique structural features make it an attractive candidate f further exploration i both academic research an industrial development As our understanding o molecular interactions evolves this compound will likely continue t be a valuable asset i designing next-generation therapeutics